Diethyl piperidine-1,3-dicarboxylate
Overview
Description
Diethyl piperidine-1,3-dicarboxylate is a chemical compound with the molecular formula C11H19NO4 . It has a molecular weight of 229.27 .
Molecular Structure Analysis
The molecular structure of Diethyl piperidine-1,3-dicarboxylate consists of a piperidine ring with two ethyl ester groups attached at the 1 and 3 positions .Physical And Chemical Properties Analysis
Diethyl piperidine-1,3-dicarboxylate has a predicted boiling point of 303.4±35.0 °C and a predicted density of 1.114±0.06 g/cm3 .Scientific Research Applications
Medical Applications Alzheimer’s Disease Treatment
Diethyl piperidine-1,3-dicarboxylate, as a piperidine derivative, may have potential applications in the treatment of Alzheimer’s disease. Piperidine groups have been shown to express both antiaggregatory and antioxidant effects, which are beneficial in managing Alzheimer’s disease .
Therapeutic Applications
Piperidine derivatives are utilized in various therapeutic fields due to their pharmacophoric features. They have been reported to serve as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, antipsychotic, and anticoagulant agents . Diethyl piperidine-1,3-dicarboxylate could potentially be applied in these areas.
Chemical Synthesis
In the field of chemical synthesis, piperidine derivatives are valuable for their role in intra- and intermolecular reactions leading to the formation of various complex molecules. They are involved in the one-pot functionalization of unsaturated intermediates, which typically require multiple steps .
properties
IUPAC Name |
diethyl piperidine-1,3-dicarboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19NO4/c1-3-15-10(13)9-6-5-7-12(8-9)11(14)16-4-2/h9H,3-8H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DJOSOUCNZVECLR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCCN(C1)C(=O)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80655991 |
Source
|
| Record name | Diethyl piperidine-1,3-dicarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80655991 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Diethyl piperidine-1,3-dicarboxylate | |
CAS RN |
1146894-86-1 |
Source
|
| Record name | Diethyl piperidine-1,3-dicarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80655991 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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